Cas no 306960-03-2 (4-Pyridinecarbonitrile,3-(2,5-diaminophenyl)-)

• Product Name: 4-Pyridinecarbonitrile,3-(2,5-diaminophenyl)-
• CAS No: 306960-03-2
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 300310
• PubChem ID: 18415391
• Update Time: 2025-04-19

4-Pyridinecarbonitrile,3-(2,5-diaminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile,3-(2,5-diaminophenyl)-
• 3-(2,5-diaminophenyl)pyridine-4-carbonitrile
• SCHEMBL7085089
• 306960-03-2

• Inchi： 1S/C12H10N4/c13-6-8-3-4-16-7-11(8)10-5-9(14)1-2-12(10)15/h1-5,7H,14-15H2
• InChI Key： DWPAXCSRTAYHTK-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1C1C=NC=CC=1C#N)N

Computed Properties

• Exact Mass: 210.0907
• Monoisotopic Mass: 210.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• PSA: 88.72